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Compound of Interest

Compound Name: Olinone

Cat. No.: B609734

Our comprehensive search for the binding affinity and associated technical data of a compound
referred to as "olinone" with Bromodomain and Extra-Terminal (BET) proteins has not yielded
any specific results. This suggests that "olinone" may be a novel, less publicly documented, or
potentially misspelled compound.

To provide an in-depth technical guide as requested, we require a more specific identifier for
the molecule of interest. We kindly request that you verify the compound's name and, if
possible, provide additional details such as:

o Correct Spelling or Alternative Names: Please ensure the spelling is accurate or provide any
other known names for the compound.

e Chemical Identifier: A CAS number, PubChem CID, or similar identifier would be invaluable.

e Relevant Publications: If this compound is described in scientific literature, providing the
publication details (authors, title, journal, year) would allow for a targeted and accurate
analysis.

In the interim, it is important to note that a significant body of research exists for other well-
characterized BET protein inhibitors. Potent and selective inhibitors such as I-BET726, JQ1,
OTX-015, and PFI-1 have been extensively studied. For these compounds, detailed
information is available regarding their binding affinities, mechanisms of action, and the
experimental protocols used for their characterization.
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Should you be interested in a technical guide on one of these established BET inhibitors, we
can provide a comprehensive overview, including:

e Quantitative Binding Data: Summarized in tabular format for easy comparison of IC50 and
Kd values across the BET protein family (BRD2, BRD3, BRD4, and BRDT).

» Detailed Experimental Protocols: Descriptions of methodologies such as Fluorescence
Resonance Energy Transfer (FRET), Isothermal Titration Calorimetry (ITC), and
AlphaScreen assays used to determine binding affinity.

e Mechanism of Action and Signaling Pathways: Visualized through diagrams to illustrate how
these inhibitors displace BET proteins from chromatin and affect downstream signaling
cascades.

We look forward to your clarification to proceed with your specific request.

« To cite this document: BenchChem. [Olinone and BET Proteins: An Inquiry for Further
Detail]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-
proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-proteins
https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-proteins
https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-proteins
https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-proteins
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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